[(2,2-Difluoro-1-methylcyclopentyl)methyl](methyl)amine hydrochloride

• IUPAC Name: 1-(2,2-difluoro-1-methylcyclopentyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C8H15F2N.ClH/c1-7(6-11-2)4-3-5-8(7,9)10;/h11H,3-6H2,1-2H3;1H
• InChI Key: ZNXNQHMGNKSSGI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC1(F)F)CNC.Cl
• Molecular Formula: C8H16ClF2N
• Molecular Weight: 199.67 g/mol

Description

“(2,2-Difluoro-1-methylcyclopentyl)methylamine hydrochloride” is a chemical compound with the CAS Number: 1781677-46-0. It has a molecular weight of 185.64 and its IUPAC name is (2,2-difluoro-1-methylcyclopentyl)methanamine hydrochloride. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H13F2N.ClH/c1-6(5-10)3-2-4-7(6,8)9;/h2-5,10H2,1H3;1H. This indicates that the compound consists of a cyclopentyl ring with two fluorine atoms and a methyl group attached to one of the carbon atoms. An amine group is also attached to the same carbon atom.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 185.64.

Scientific Research Applications

Heterocyclic Amines and Cancer Risk

• Metabolic Processing and Biomonitoring : Studies have focused on the metabolic processing of HCAs in humans and rodents, investigating the formation of DNA adducts and the role of cytochrome P450 enzymes in activating these compounds to their carcinogenic forms. For instance, research has shown that CYP1A2 plays a significant role in the metabolism of HCAs like PhIP and MeIQx, converting these dietary amines to their proximate carcinogens, which is a major route of their metabolism in humans (Boobis et al., 1994).

• Exposure Assessment : Various methods have been developed to assess human exposure to HCAs, including dietary questionnaires and biomonitoring techniques such as measuring HCAs in hair. These methods aim to correlate HCA intake with cancer risk, underlining the importance of accurate exposure assessment in epidemiological studies related to diet and cancer (Bessette et al., 2009).

• Dietary Sources and Risk Factors : Research has explored the sources of HCAs in the diet, particularly from cooked meats, and examined how cooking methods influence HCA formation. Studies have also looked at the association between HCA intake, genetic polymorphisms in metabolizing enzymes, and cancer risk, providing insights into individual susceptibility and the interaction between diet and genetics (Nöthlings et al., 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with this compound are H302, H315, H319, and H335, indicating that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.